Cas no 2172116-02-6 (2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid)

• Product Name: 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid
• CAS No: 2172116-02-6
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5966865
• PubChem ID: 165808709
• Update Time: 2025-10-25

2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid
• 2-[({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)methyl]pentanoic acid
• 2172116-02-6
• EN300-1521032

• Inchi： 1S/C26H30N2O5/c1-2-7-17(23(29)30)14-27-24(31)26(12-13-26)16-28-25(32)33-15-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22H,2,7,12-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： XGIGDLYOUXPVHC-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NCC(C(=O)O)CCC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid

Comprehensive Analysis of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid (CAS No. 2172116-02-6)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid (CAS No. 2172116-02-6) has garnered significant attention due to its unique structural properties and versatile applications. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of therapeutic peptides and biomaterials. Researchers and pharmaceutical companies are increasingly exploring its potential in drug discovery and biomedical engineering, aligning with the growing demand for precision medicine and targeted therapies.

The molecular structure of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid features a cyclopropyl ring and an Fmoc-protected amine group, which enhances its stability during peptide coupling reactions. This makes it particularly valuable for synthesizing cyclic peptides and modified amino acids, which are critical in developing enzyme inhibitors and receptor agonists. Recent studies highlight its role in cancer research, where it aids in the design of peptide-based diagnostics and nanocarriers for drug delivery. The compound’s compatibility with automated synthesizers further boosts its adoption in high-throughput screening platforms.

From an industrial perspective, the scalability of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid synthesis is a key advantage. Manufacturers are optimizing green chemistry protocols to reduce waste and improve yield, addressing the global push for sustainable pharmaceutical production. Its application extends to bioconjugate vaccines, where it serves as a linker for antigen-adjuvant complexes, a topic of intense interest amid the rise of mRNA vaccine technologies. Additionally, its use in proteomics research for labeling and isolating proteins has made it indispensable in post-translational modification studies.

Despite its niche applications, challenges remain in the storage and handling of 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid, particularly regarding its sensitivity to hydrolysis and oxidation. Innovations in lyophilization techniques and protective packaging are being explored to enhance shelf life. Furthermore, the compound’s role in click chemistry and bioorthogonal reactions is expanding, driven by the need for non-invasive imaging probes in live-cell microscopy. As the scientific community delves deeper into personalized therapeutics, this compound is poised to play a pivotal role in bridging chemical biology and clinical translation.

In conclusion, 2-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)methylpentanoic acid (CAS No. 2172116-02-6) exemplifies the intersection of innovative chemistry and cutting-edge biotechnology. Its multifaceted applications—from peptide therapeutics to vaccine development—underscore its importance in modern science. Future research will likely focus on optimizing its synthetic routes and exploring novel derivatives to meet the demands of next-generation biologics and diagnostic tools.